![molecular formula C12H14F3NO2 B8373047 [2-(3-Trifluoromethyl-phenyl)-ethyl]-carbamic acid ethyl ester](/img/structure/B8373047.png)
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REACTION_CXSMILES
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C([O:3][C:4](=O)[NH:5][CH2:6][CH2:7][C:8]1[CH:13]=[CH:12][CH:11]=[C:10]([C:14]([F:17])([F:16])[F:15])[CH:9]=1)C.O=P12OP3(OP(OP(O3)(O1)=O)(=O)O2)=O>O=P(Cl)(Cl)Cl>[F:15][C:14]([F:17])([F:16])[C:10]1[CH:9]=[C:8]2[C:13](=[CH:12][CH:11]=1)[C:4](=[O:3])[NH:5][CH2:6][CH2:7]2
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Name
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Quantity
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2.7 g
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Type
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reactant
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Smiles
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C(C)OC(NCCC1=CC(=CC=C1)C(F)(F)F)=O
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Name
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Quantity
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2.9 g
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Type
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reactant
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Smiles
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O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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O=P(Cl)(Cl)Cl
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Control Type
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UNSPECIFIED
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Setpoint
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105 °C
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at 105° C. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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to afford the crude product
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Type
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CUSTOM
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Details
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Purification by column chromatography on silica gel (1.5% methanol in DCM)
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Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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FC(C=1C=C2CCNC(C2=CC1)=O)(F)F
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 350 mg | |
| YIELD: PERCENTYIELD | 15.74% | |
| YIELD: CALCULATEDPERCENTYIELD | 15.7% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
